Cas no 2154383-05-6 (1-(6-chloropyridin-2-yl)cyclopropylmethanol)

• Product Name: 1-(6-chloropyridin-2-yl)cyclopropylmethanol
• CAS No: 2154383-05-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5792346
• PubChem ID: 132116495
• Update Time: 2025-06-12

1-(6-chloropyridin-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1997020
• SCHEMBL19609445
• 2154383-05-6
• [1-(6-chloropyridin-2-yl)cyclopropyl]methanol
• 1-(6-chloropyridin-2-yl)cyclopropylmethanol

• Inchi： 1S/C9H10ClNO/c10-8-3-1-2-7(11-8)9(6-12)4-5-9/h1-3,12H,4-6H2
• InChI Key： NBHKIAZDSBENPS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(CO)CC2)=N1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-2-yl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 2154383-05-6 and Product Name: 1-(6-chloropyridin-2-yl)cyclopropylmethanol

Compound with the CAS number 2154383-05-6 and the product name 1-(6-chloropyridin-2-yl)cyclopropylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 1-(6-chloropyridin-2-yl)cyclopropylmethanol incorporates a cyclopropyl moiety linked to a pyridine ring, which is further substituted with a chlorine atom at the 6-position. This particular arrangement of functional groups makes it an intriguing candidate for further exploration in synthetic chemistry and pharmacological research.

The cyclopropyl group, a three-membered carbon ring, is known for its stability and ability to influence the electronic properties of adjacent atoms. In the context of 1-(6-chloropyridin-2-yl)cyclopropylmethanol, this group is strategically positioned to interact with biological targets in a manner that could enhance binding affinity and selectivity. The pyridine ring, on the other hand, is a common pharmacophore in many bioactive molecules, often serving as a key interaction point with enzymes and receptors. The presence of a chlorine atom at the 6-position of the pyridine ring introduces additional electronic and steric effects that can modulate the compound's reactivity and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies on 1-(6-chloropyridin-2-yl)cyclopropylmethanol have suggested that it may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions could potentially lead to therapeutic effects in areas such as inflammation, pain management, and neurodegenerative diseases. The compound's ability to modulate these pathways makes it a promising candidate for further development into novel pharmaceutical agents.

In vitro studies have begun to elucidate the pharmacological profile of 1-(6-chloropyridin-2-yl)cyclopropylmethanol. Initial experiments have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator of these pathways. The precise mechanism of action remains under investigation, but preliminary data indicate that it may exert its effects through competitive binding or allosteric modulation. These findings are particularly exciting as they provide a foundation for designing more potent derivatives with improved pharmacokinetic properties.

The synthesis of 1-(6-chloropyridin-2-yl)cyclopropylmethanol presents unique challenges due to the delicate nature of the cyclopropyl group and the need for precise functionalization of the pyridine ring. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to achieve high yields and enantiopurity in key steps of the synthesis. These advancements not only facilitate the production of 1-(6-chloropyridin-2-yl)cyclopropylmethanol but also provide valuable insights into general synthetic strategies for related compounds.

The potential therapeutic applications of 1-(6-chloropyridin-2-yl)cyclopropylmethanol are vast and warrant further exploration. Given its structural features, this compound may find utility in treating conditions where modulation of enzymatic activity is beneficial. For instance, it could be investigated for its efficacy in reducing inflammation or alleviating pain by targeting specific inflammatory mediators or pain-signaling pathways. Additionally, its interaction with neurological receptors suggests that it might have applications in addressing neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

As research continues to uncover new biological targets and mechanisms, the relevance of compounds like 1-(6-chloropyridin-2-yl)cyclopropylmethanol is likely to grow. The integration of high-throughput screening technologies with computational modeling will further accelerate the discovery process by allowing rapid assessment of large libraries of compounds for biological activity. This interdisciplinary approach holds great promise for identifying novel therapeutic agents that can address unmet medical needs.

The development of 1-(6-chloropyridin-2-yl)cyclopropylmethanol also underscores the importance of collaboration between academia and industry in advancing pharmaceutical research. By combining expertise in synthetic chemistry, pharmacology, and computational biology, researchers can accelerate the translation of laboratory discoveries into clinical applications. Such collaborations are essential for ensuring that promising compounds like this one move efficiently through preclinical testing and into human trials.

In conclusion,1-(6-chloropyridin-2-yl)cyclopropylmethanol represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis challenges highlight the ongoing need for innovative synthetic methodologies while also demonstrating progress in addressing these challenges. As research progresses, this compound will likely play an important role in drug discovery efforts aimed at developing new treatments for various diseases.